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Compound of Interest

1-Isopropyl-4-(4-
Compound Name:
hydroxyphenyl)piperazine

. Get Quote

Cat. No.: B037068

An In-depth Technical Guide on 1-Isopropyl-4-(4-hydroxyphenyl)piperazine

This guide provides essential physicochemical data for 1-lsopropyl-4-(4-
hydroxyphenyl)piperazine, a compound of interest for researchers, scientists, and
professionals in drug development. The information is presented in a structured format for
clarity and ease of use.

Physicochemical Properties

The fundamental molecular characteristics of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine are
summarized below. This data is critical for experimental design, analytical method
development, and chemical synthesis.

Parameter Value Reference

Molecular Formula C13H20N20 [1112][3]

Molecular Weight 220.31 g/mol [1112113114]

CAS Number 67914-97-0 [1][2]14]
4-(4-1sopropylpiperazin-1-

Synonyms ?\/;)ee{::;(::];)[j(l [3]
piperazinyl]phenol
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Structural Relationship

The molecular structure of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine consists of three
primary moieties linked together. The central piperazine ring serves as a scaffold, connecting
an isopropyl group at one nitrogen atom and a 4-hydroxyphenyl group at the other. This
arrangement is key to its chemical properties and interactions.

Conceptual connectivity of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine.

Experimental Protocols: Synthesis Overview

The synthesis of this compound is often achieved via N-alkylation or N-arylation reactions. A
common laboratory-scale method is the reductive alkylation of 1-(4-hydroxyphenyl)piperazine
with acetone in the presence of a reducing agent.[4] An alternative industrial approach involves
the reaction between l-isopropylpiperazine and 4-chlorophenol under basic conditions at
elevated temperatures.[4] The selection of a specific protocol depends on factors such as
scale, available precursors, and desired purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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